Cas no 27605-76-1 (Probenazole)

• Product Name: Probenazole
• CAS No: 27605-76-1
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• MDL: MFCD00274602
• CID: 53189
• PubChem ID: 91587
• Update Time: 2025-04-18

Probenazole Chemical and Physical Properties

Names and Identifiers

• 3-(Allyloxy)benzo[d]isothiazole 1,1-dioxide
• 3-(2-Propenyloxy)-1,2-benzisothiazole 1,1-dioxide
• Oryzaemate
• PROBENAZOLE
• Probenazole Solution
• 3-(2-propen-1-yloxy)-1,2-benzisothiazole 1,1-dioxide
• 3-(2-Propenyloxy)-1,2-benzisothiazole 1,1-dioxide,3-Allyloxy-1,2-benzisothiazole 1,1-dioxide
• 3-(prop-2-en-1-yloxy)-1λ6,2-benzothiazole-1,1-dione
• 3-allyloxy-1,2-benz[d]isothiazole 1,1-dioxide
• 3-allyloxy-1,2-benzisothiazole-1,1-dioxide
• 3-allyloxy-1,2-benzothiazol
• ORYZAMATE
• ORYZEMATE
• po-20
• PROBENAZOIE
• Probenazole Standard
• SCHEMBL23516
• D95681
• FT-0630535
• WHHIPMZEDGBUCC-UHFFFAOYSA-N
• PROBENAZOL
• 27605-76-1
• 1,2-Benzisothiazole, 3-(2-propenyloxy)-, 1,1-dioxide
• PROBENAZOLE [MI]
• BRN 1214464
• DTXSID7058048
• MFCD00274602
• 3-prop-2-enoxy-1,2-benzothiazole 1,1-dioxide
• AS-16095
• NS00002007
• 3-(Allyloxy)-1,2-benzisothiazole 1,1-dioxide
• CHEMBL2287211
• AKOS015917662
• 3-(allyloxy)-1,2-benzothiazole 1,1-dioxide
• 1,2-Benzisothiazole, 3-(allyloxy)-, 1,1-dioxide
• Probenazole, PESTANAL(R), analytical standard
• 1,2-Benzisothiazole, 3-(2-propen-1-yloxy)-, 1,1-dioxide
• CBA60576
• P2802
• Q11336142
• C18483
• PO20
• CHEBI:81778
• UNII-FGB5BLX49H
• 3-ALLYLOXY-1,2-BENZOTHIAZOLE 1,1-DIOXIDE
• FGB5BLX49H
• DB-047251
• Probenazole; CE10; WHHIPMZEDGBUCC-UHFFFAOYSA-N
• Probenazole

• MDL： MFCD00274602
• Inchi： 1S/C10H9NO3S/c1-2-7-14-10-8-5-3-4-6-9(8)15(12,13)11-10/h2-6H,1,7H2
• InChI Key： WHHIPMZEDGBUCC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)OCC=C)(=O)=O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.3588 (rough estimate)
• Melting Point: 138-139°C
• Boiling Point: 220°C (rough estimate)
• Flash Point: 177°C
• Refractive Index: 1.6500 (estimate)
• PSA: 64.11000
• LogP: 1.85450
• Solubility: Not determined

Probenazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Safety Instruction： S36/37; S36; S26
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R20/21/22; R36/37/38